Cas no 1354963-78-2 (2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid)

• Product Name: 2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid
• CAS No: 1354963-78-2
• MF: C₉H₁₂N₂O₅S₂
• MW: 292.331979751587
• MDL: MFCD20441518
• CID: 5055701
• Update Time: 2025-06-07

2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(acetamidomethyl)thiophene-2-sulfonamido]acetic acid
• NE48291
• Z45658668
• 2-[[5-(acetamidomethyl)thiophen-2-yl]sulfonylamino]acetic acid
• 2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid

• MDL： MFCD20441518
• Inchi： 1S/C9H12N2O5S2/c1-6(12)10-4-7-2-3-9(17-7)18(15,16)11-5-8(13)14/h2-3,11H,4-5H2,1H3,(H,10,12)(H,13,14)
• InChI Key： DTQBRUSKBVZGRN-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CNC(C)=O)S1)(NCC(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 417
• XLogP3: -0.4
• Topological Polar Surface Area: 149

Additional information on 2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid

Introduction to 2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid (CAS No. 1354963-78-2)

2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid, identified by the chemical identifier CAS No. 1354963-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the thiophene derivatives family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both acetamidomethyl and sulfonamidoacetic acid functional groups in its molecular structure endows it with unique chemical properties that make it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry.

The molecular structure of 2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid consists of a thiophene core substituted with an acetamidomethyl group at the 5-position and a sulfonamidoacetic acid moiety at the 2-position. This arrangement contributes to its solubility in polar solvents and its ability to interact with biological targets such as enzymes and receptors. The sulfonamidoacetic acid group, in particular, is well-known for its role in enhancing binding affinity and metabolic stability, which are critical factors in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on thiophene derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The unique electronic properties of thiophene rings allow for the design of molecules with specific binding profiles, making them valuable scaffolds for drug development. For instance, studies have demonstrated that thiophene-based compounds can modulate enzyme activity and interfere with pathogenic processes, offering new avenues for therapeutic intervention.

One of the most compelling aspects of 2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid is its potential as a lead compound for the development of novel drugs. Researchers have been exploring its pharmacological properties by synthesizing derivatives and evaluating their biological activity. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in disease progression, such as kinases and proteases. These findings are particularly intriguing given the critical role these enzymes play in cellular signaling pathways associated with various disorders.

The acetamidomethyl group in the molecule is another key feature that contributes to its biological relevance. Amide groups are frequently found in biologically active molecules due to their ability to form hydrogen bonds with target proteins. This interaction can enhance the binding affinity of a drug molecule, leading to more effective therapeutic outcomes. Additionally, the presence of an amide group can influence the metabolic stability of a compound, which is an important consideration in drug design to ensure prolonged activity within the body.

Recent advancements in computational chemistry have further facilitated the exploration of 2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid as a potential drug candidate. Molecular docking simulations have been employed to predict how this compound might interact with specific biological targets. These simulations have provided valuable insights into its binding mode and affinity, guiding researchers in optimizing its structure for improved efficacy. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines, enabling faster and more targeted development processes.

The synthesis of 2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid presents both challenges and opportunities for chemists. The complexity of its molecular framework requires precise synthetic strategies to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. These advancements are crucial for advancing preclinical studies and ultimately bringing new therapies to patients who may benefit from them.

In conclusion, 2-5-(acetamidomethyl)thiophene-2-sulfonamidoacetic acid (CAS No. 1354963-78-2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential as a lead compound for drug development underscores the importance of continued investigation into thiophene derivatives. As research progresses, it is likely that this compound will play an increasingly vital role in addressing unmet medical needs across various therapeutic areas.